Cas no 384377-41-7 (2-{(1-Butyl-1H-benzimidazol-2-yl)aminomethyl}phenol)

• Product Name: 2-{(1-Butyl-1H-benzimidazol-2-yl)aminomethyl}phenol
• CAS No: 384377-41-7
• MF: C₁₈H₂₁N₃O
• MW: 295.378844022751
• MDL: MFCD02921086
• CID: 1085901
• PubChem ID: 2901315
• Update Time: 2025-10-29

2-{(1-Butyl-1H-benzimidazol-2-yl)aminomethyl}phenol Chemical and Physical Properties

Names and Identifiers

• 2-(((1-Butyl-1H-benzo[d]imidazol-2-yl)amino)methyl)phenol
• 2-[[(1-butylbenzimidazol-2-yl)amino]methyl]phenol
• ethyl 5-hydroxypicolinate
• HMS2247G05
• AKOS000505723
• 2-{[(1-butyl-1H-benzimidazol-2-yl)amino]methyl}phenol
• CHEMBL1533988
• Q27185475
• STK082463
• 384377-41-7
• CHEMBRDG-BB 6527512
• BS-37640
• DTXSID50387671
• SMR000091658
• 2-{[(1-BUTYL-1,3-BENZODIAZOL-2-YL)AMINO]METHYL}PHENOL
• MFCD02921086
• MLS000114238
• 2-[[(1-butyl-2-benzimidazolyl)amino]methyl]phenol
• CHEBI:107253
• 2-[[(1-Butyl-1H-benzimidazol-2-yl)amino]methyl]phenol
• CS-0318380
• 2-([(1-Butyl-1h-benzimidazol-2-yl)amino]methyl)phenol
• CCG-18867
• DB-202727
• 2-{[(1-BUTYL-1H-1,3-BENZODIAZOL-2-YL)AMINO]METHYL}PHENOL
• 2-{(1-Butyl-1H-benzimidazol-2-yl)aminomethyl}phenol

• MDL： MFCD02921086
• Inchi： 1S/C18H21N3O/c1-2-3-12-21-16-10-6-5-9-15(16)20-18(21)19-13-14-8-4-7-11-17(14)22/h4-11,22H,2-3,12-13H2,1H3,(H,19,20)
• InChI Key： SERVSPLCWYKOOP-UHFFFAOYSA-N
• SMILES： OC1C=CC=CC=1CNC1=NC2C=CC=CC=2N1CCCC

Computed Properties

• Exact Mass: 295.16800
• Monoisotopic Mass: 295.168462302g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 50.1Ų

Experimental Properties

• PSA: 50.08000
• LogP: 4.22710

Additional information on 2-{(1-Butyl-1H-benzimidazol-2-yl)aminomethyl}phenol

Professional Introduction to Compound with CAS No. 384377-41-7 and Product Name: 2-{(1-Butyl-1H-benzimidazol-2-yl)aminomethyl}phenol

The compound with the CAS number 384377-41-7 and the product name 2-{(1-Butyl-1H-benzimidazol-2-yl)aminomethyl}phenol represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique molecular structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of a benzimidazole moiety and an aminomethylphenol group in its structure suggests a multifaceted role in biological interactions, making it a subject of intense research interest.

Recent studies have highlighted the importance of benzimidazole derivatives in the development of therapeutic agents. Benzimidazoles are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The structural framework of benzimidazoles allows for easy modifications, enabling the synthesis of compounds with tailored pharmacological profiles. In the case of 2-{(1-Butyl-1H-benzimidazol-2-yl)aminomethyl}phenol, the introduction of a butyl group at the 1-position and an aminomethyl group at the 2-position of the benzimidazole ring enhances its solubility and bioavailability, which are critical factors for drug efficacy.

The aminomethylphenol component of this compound adds another layer of complexity to its potential applications. Phenols are well-known for their antioxidant properties, and when combined with an amine group, they can exhibit additional biological activities. This combination makes 2-{(1-Butyl-1H-benzimidazol-2-yl)aminomethyl}phenol a promising candidate for the development of drugs targeting oxidative stress-related diseases, such as neurodegenerative disorders and cardiovascular diseases. The amine group also provides a site for further functionalization, allowing researchers to explore various derivatives with enhanced pharmacological properties.

One of the most exciting aspects of this compound is its potential in oncology research. Benzimidazole derivatives have been extensively studied for their anticancer properties, particularly in the context of inhibiting kinases and other enzymes involved in cancer cell proliferation. The structural features of 2-{(1-Butyl-1H-benzimidazol-2-yl)aminomethyl}phenol suggest that it may interfere with critical signaling pathways in cancer cells, making it a valuable tool for developing novel anticancer therapies. Preliminary in vitro studies have shown promising results in terms of inhibiting the growth of certain cancer cell lines, indicating its potential as an anticancer agent.

In addition to its oncological applications, this compound has shown promise in other therapeutic areas. For instance, its antioxidant properties make it a candidate for treating inflammatory diseases, where oxidative stress plays a significant role. The ability to modulate inflammatory responses without causing significant side effects is highly desirable in drug development. Furthermore, the compound's ability to cross cell membranes due to its amphiphilic nature suggests that it could be effective in treating diseases that affect intracellular processes.

The synthesis of 2-{(1-Butyl-1H-benzimidazol-2-yl)aminomethyl}phenol involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, has been crucial in achieving the desired molecular structure efficiently. These synthetic methodologies not only enhance the yield but also minimize byproduct formation, ensuring that the final product is suitable for further biological testing.

From a regulatory perspective, compounds like 2-{(1-Butyl-1H-benzimidazol-2-yl)aminomethyl}phenol must undergo rigorous testing to ensure safety and efficacy before they can be approved for clinical use. This involves extensive preclinical studies to assess toxicity, pharmacokinetics, and pharmacodynamics. The results from these studies provide critical insights into how the compound behaves within living systems and guide subsequent clinical trials.

The impact of this compound on future drug development cannot be overstated. As our understanding of biological mechanisms continues to evolve, so does our ability to design molecules that interact with these mechanisms more effectively. 2-{(1-Butyl-1H-benzimidazol-2-yl)aminomethyl}phenol represents a prime example of how structural modifications can lead to novel therapeutic agents with significant clinical applications. Its unique combination of properties makes it a versatile tool for researchers exploring new frontiers in medicinal chemistry.

In conclusion, 384377-41-7 and its corresponding product name 2-{(1-butyl-lH-benzimidazol-l -yI)aminomethyl}phenol are emblematic of the innovative spirit driving advancements in pharmaceutical chemistry today. With its promising biological activities and well-designed molecular structure, this compound holds immense potential for addressing unmet medical needs across various therapeutic areas. As research continues to uncover new applications and refine synthetic methodologies, we can expect even greater breakthroughs derived from such innovative chemical entities.